Cas no 30740-21-7 (methyl 5-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: methyl 5-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 30740-21-7
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 1005769
• PubChem ID: 538567
• Update Time: 2025-10-29

methyl 5-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Oxoquinuclidine-2-carboxylic acid methyl ester
• methyl 5-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate
• 30740-21-7
• methyl5-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate
• SCHEMBL9374491
• methyl 5-ketoquinuclidine-2-carboxylate
• DB-306845
• Methyl 5-oxoquinuclidine-2-carboxylate
• 2-Quinuclidinecarboxylic acid, 5-oxo-, methyl ester
• 1-Azabicyclo[2.2.2]octane-2-carboxylic acid, 5-oxo-, methyl ester

• Inchi： 1S/C9H13NO3/c1-13-9(12)7-4-6-2-3-10(7)5-8(6)11/h6-7H,2-5H2,1H3
• InChI Key： SFFBOCFQHYNCOX-UHFFFAOYSA-N
• SMILES： O=C1CN2CCC1CC2C(=O)OC

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 5-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate

Comprehensive Overview of Methyl 5-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate (CAS No. 30740-21-7)

Methyl 5-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate (CAS No. 30740-21-7) is a bicyclic organic compound with significant applications in pharmaceutical and chemical research. Its unique azabicyclo[2.2.2]octane scaffold makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for "methyl 5-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate uses" or "CAS 30740-21-7 properties," highlighting its relevance in drug discovery and medicinal chemistry.

The compound's bicyclic structure contributes to its stability and reactivity, making it a versatile building block for heterocyclic chemistry. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing its production methods. Queries like "sustainable synthesis of azabicyclo compounds" or "30740-21-7 solubility" reflect growing demand for eco-friendly and efficient processes. Its ester functional group further enhances its utility in derivatization reactions.

In the context of drug development, methyl 5-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate is explored for its potential in designing central nervous system (CNS) therapeutics. The azabicyclo[2.2.2]octane core is known to mimic natural alkaloids, attracting attention for "CNS drug scaffolds" and "neuroactive compound synthesis." Its carboxylate moiety allows for further modifications, aligning with modern structure-activity relationship (SAR) studies.

Analytical characterization of this compound often involves techniques like NMR spectroscopy and mass spectrometry, with researchers frequently searching for "30740-21-7 NMR data" or "methyl 5-oxo-1-azabicyclo MS spectrum." Its crystalline properties and melting point are also critical for quality control in industrial applications. The compound's compatibility with catalytic hydrogenation and other reduction methods further expands its synthetic utility.

From a commercial perspective, methyl 5-oxo-1-azabicyclo[2.2.2]octane-2-carboxylate is supplied by specialty chemical vendors, with inquiries like "CAS 30740-21-7 suppliers" or "bulk azabicyclo derivatives" common in procurement searches. Its role in high-throughput screening libraries underscores its importance in early-stage drug discovery. As the pharmaceutical industry shifts toward fragment-based drug design, this compound's rigid bicyclic framework offers advantages in molecular docking studies.

Future research directions may explore its potential in bioconjugation or as a precursor for peptidomimetics, addressing trending topics like "targeted drug delivery" and "bioorthogonal chemistry." The compound's stereochemical properties also make it relevant for asymmetric synthesis, a key area in modern organic chemistry. With increasing interest in AI-assisted molecular design, computational studies of its conformational dynamics could unlock new applications.